Cas no 2248385-53-5 (ethyl 4-({2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}sulfamoyl)benzoate)

• Product Name: ethyl 4-({2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}sulfamoyl)benzoate
• CAS No: 2248385-53-5
• MF: C₁₉H₁₆N₂O₈S
• MW: 432.403944015503
• CID: 6612932
• PubChem ID: 165725355
• Update Time: 2025-05-21

ethyl 4-({2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248385-53-5
• ethyl 4-({2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}sulfamoyl)benzoate
• EN300-6524014

• Inchi： 1S/C19H16N2O8S/c1-2-28-19(25)12-7-9-13(10-8-12)30(26,27)20-11-16(22)29-21-17(23)14-5-3-4-6-15(14)18(21)24/h3-10,20H,2,11H2,1H3
• InChI Key： YLNMSDGHUREFRS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OCC)=CC=1)(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 432.06273665g/mol
• Monoisotopic Mass: 432.06273665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 145Ų

Additional information on ethyl 4-({2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}sulfamoyl)benzoate

Research Brief on Ethyl 4-({2-[(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}sulfamoyl)benzoate (CAS: 2248385-53-5)

In recent years, the compound ethyl 4-({2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}sulfamoyl)benzoate (CAS: 2248385-53-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The presence of both the isoindole-1,3-dione (phthalimide) and sulfamoyl benzoate moieties suggests its utility in modulating protein-protein interactions and enzymatic activities.

Recent studies have focused on the synthesis and biological evaluation of this compound, aiming to elucidate its mechanism of action and optimize its pharmacological properties. One of the key findings highlights its role as a potent inhibitor of specific proteases involved in inflammatory pathways. The compound's ability to selectively bind to these enzymes has been demonstrated through in vitro assays, where it exhibited nanomolar inhibitory concentrations (IC50 values). These results position it as a promising candidate for further preclinical development in inflammatory and autoimmune diseases.

Another area of exploration involves the compound's application in prodrug design. Researchers have leveraged its sulfamoyl benzoate group to enhance the solubility and bioavailability of poorly water-soluble drugs. By conjugating this moiety to therapeutic agents, scientists have observed improved drug release profiles and targeted delivery to diseased tissues. This approach has been particularly relevant in oncology, where the compound's derivatives have shown efficacy in reducing tumor growth in murine models.

Structural-activity relationship (SAR) studies have also been conducted to identify the critical functional groups responsible for the compound's biological activity. Modifications to the phthalimide ring or the ethyl ester group have revealed significant impacts on binding affinity and metabolic stability. These insights are invaluable for the rational design of next-generation derivatives with enhanced therapeutic profiles.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as off-target effects, metabolic degradation, and formulation stability need to be addressed. Ongoing research is exploring advanced drug delivery systems, including nanoparticle-based carriers, to mitigate these limitations. Additionally, computational modeling and high-throughput screening are being employed to identify synergistic combinations with existing therapeutics.

In conclusion, ethyl 4-({2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}sulfamoyl)benzoate represents a versatile scaffold in medicinal chemistry with broad therapeutic potential. Its dual functionality as an enzyme inhibitor and a prodrug enhancer underscores its value in drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and validating its efficacy in more complex biological systems. The continued exploration of this compound and its derivatives is expected to yield significant contributions to the treatment of various diseases, reinforcing its importance in the pharmaceutical pipeline.